6-(1-Phenoxyethyl)-3-(piperidin-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
6-(1-Phenoxyethyl)-3-(piperidin-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name:
Vulcanchem
CAS No.:
1207604-60-1
VCID:
VC0360494
InChI:
InChI=1S/C17H21N5OS/c1-13(23-14-8-4-2-5-9-14)16-20-22-15(18-19-17(22)24-16)12-21-10-6-3-7-11-21/h2,4-5,8-9,13H,3,6-7,10-12H2,1H3
SMILES:
CC(C1=NN2C(=NN=C2S1)CN3CCCCC3)OC4=CC=CC=C4
Molecular Formula:
C17H21N5OS
Molecular Weight:
343.4g/mol
6-(1-Phenoxyethyl)-3-(piperidin-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
CAS No.: 1207604-60-1
Main Products
VCID: VC0360494
Molecular Formula: C17H21N5OS
Molecular Weight: 343.4g/mol
CAS No. | 1207604-60-1 |
---|---|
Product Name | 6-(1-Phenoxyethyl)-3-(piperidin-1-ylmethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Molecular Formula | C17H21N5OS |
Molecular Weight | 343.4g/mol |
IUPAC Name | 6-(1-phenoxyethyl)-3-(piperidin-1-ylmethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Standard InChI | InChI=1S/C17H21N5OS/c1-13(23-14-8-4-2-5-9-14)16-20-22-15(18-19-17(22)24-16)12-21-10-6-3-7-11-21/h2,4-5,8-9,13H,3,6-7,10-12H2,1H3 |
Standard InChIKey | CNCMMWXNRNHYNF-UHFFFAOYSA-N |
SMILES | CC(C1=NN2C(=NN=C2S1)CN3CCCCC3)OC4=CC=CC=C4 |
Last Modified | Aug 20 2021 |
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